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Compound of Interest

Compound Name: m-PEG5-triethoxysilane

Cat. No.: B1193054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of m-PEG5-triethoxysilane. The information is curated for researchers and
professionals in the fields of materials science, drug delivery, and biotechnology. This
document includes a summary of quantitative data, detailed experimental protocols, and
visualizations to facilitate a deeper understanding of this versatile molecule.

Core Chemical Properties and Structure

m-PEG5-triethoxysilane, with the CAS number 2243566-42-7, is a polyethylene glycol (PEG)
derivative that features a methoxy-terminated PEG chain and a reactive triethoxysilane group.
[1] The structure incorporates an amide linkage, connecting the PEG chain to a propyl-
triethoxysilane moiety. This heterobifunctional architecture allows for its use in a variety of
bioconjugation and surface modification applications. The hydrophilic PEG linker can enhance
the solubility of conjugated molecules in aqueous media and improve the hydrophilicity of
surfaces.[1]

Chemical Structure

The chemical structure of m-PEGb5-triethoxysilane is formally named N-(3-
(triethoxysilyl)propyl)-2,5,8,11,14-pentaoxaheptadecan-17-amide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. m-PEG5-triethoxysilane | CAS: 2243566-42-7 | AxisPharm [axispharm.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to m-PEG5-triethoxysilane:
Chemical Properties, Structure, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1193054#m-peg5-triethoxysilane-

chemical-properties-and-structure]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1193054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193054?utm_src=pdf-custom-synthesis
https://axispharm.com/product/m-peg5-triethoxysilane/
https://www.benchchem.com/product/b1193054#m-peg5-triethoxysilane-chemical-properties-and-structure
https://www.benchchem.com/product/b1193054#m-peg5-triethoxysilane-chemical-properties-and-structure
https://www.benchchem.com/product/b1193054#m-peg5-triethoxysilane-chemical-properties-and-structure
https://www.benchchem.com/product/b1193054#m-peg5-triethoxysilane-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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